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Cat. No.: B076510

For Researchers, Scientists, and Drug Development Professionals

Introduction

Oleyltrimethylammonium chloride is a quaternary ammonium salt, a cationic surfactant with
a range of applications stemming from its amphiphilic nature. This document provides a
comprehensive overview of its chemical and physical properties, methodologies for its
synthesis and characterization, and insights into its applications, particularly in the realm of
drug delivery. The information presented herein is intended to serve as a valuable resource for
researchers and professionals engaged in chemical synthesis, materials science, and
pharmaceutical development.

Core Chemical Properties

Oleyltrimethylammonium chloride possesses a unique molecular structure, featuring a long,
unsaturated oleyl (C18:1) hydrocarbon tail that imparts hydrophobicity, and a positively charged
trimethylammonium head group responsible for its hydrophilic character. This dual nature
governs its behavior in various solvents and at interfaces.

Table 1: General and Physical Properties of Oleyltrimethylammonium Chloride
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Property Value Source

) trimethyl-[(9Z)-octadec-9-en-1-
Chemical Name i ) --INVALID-LINK--
ylJazanium;chloride

Molecular Formula C21H44CIN --INVALID-LINK--

Molecular Weight 346.03 g/mol --INVALID-LINK--

White hygroscopic crystals (for
Appearance similar trimethylammonium --INVALID-LINK--

chlorides)

] ] 230-232 °C (Decomposition for
Melting Point o --INVALID-LINK--
a similar compound)

Boiling Point Data not available

Generally more soluble in
organic solvents than in water.
Soluble in ethanol. Insoluble in
Solubility ether, petroleum ether, --INVALID-LINK--
benzene, and carbon disulfide
(for similar trimethylammonium

chlorides).

Table 2: Surfactant Properties of Oleyltrimethylammonium Chloride and Related
Compounds
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Property Value Notes

Data not available for
Oleyltrimethylammonium
Critical Micelle Concentration chloride. For
, _ --INVALID-LINK--
(CMC) Hexadecyltrimethylammonium
bromide (a C16 analogue), the

CMC is 0.00092 M.

Data not available for
Oleyltrimethylammonium
chloride. The limiting surface
Surface Tension tension for --INVALID-LINK--
Dodecyltrimethylammonium
bromide (a C12 analogue) is

approximately 35.25 mN/m.

Experimental Protocols
Synthesis of Oleyltrimethylammonium Chloride

A common method for the synthesis of quaternary ammonium salts like
Oleyltrimethylammonium chloride is the quaternization of a tertiary amine with an alkyl
halide. While a specific detailed protocol for Oleyltrimethylammonium chloride is not readily
available in the searched literature, a general two-step procedure can be inferred from the
synthesis of similar compounds.

Step 1: Synthesis of Oleyl Chloride from Oleyl Alcohol

This step involves the conversion of the hydroxyl group of oleyl alcohol into a more reactive
leaving group, typically a chloride.

o Materials: Oleyl alcohol, thionyl chloride (SOCI2), pyridine, and a non-polar solvent like
petroleum ether.

e Procedure:
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o Dissolve oleyl alcohol in petroleum ether in a reaction flask equipped with a stirrer and a

reflux condenser.
o Add a catalytic amount of pyridine.

o Slowly add thionyl chloride to the solution while stirring. The reaction is typically carried out
at an elevated temperature (e.g., 60-70 °C).[1]

o The reaction progress can be monitored by observing the cessation of gas evolution (HCI
and SO2).

o After the reaction is complete, the solvent and excess thionyl chloride are removed under
reduced pressure to yield crude oleyl chloride.

Step 2: Quaternization of Trimethylamine with Oleyl Chloride

This is the final step where the tertiary amine, trimethylamine, is alkylated with the prepared

oleyl chloride.
o Materials: Oleyl chloride, trimethylamine, and a polar organic solvent such as acetonitrile.

e Procedure:

[e]

Dissolve oleyl chloride in acetonitrile in a pressure-rated reactor.
o Introduce a stoichiometric amount of trimethylamine into the reactor.

o The reaction is typically carried out under pressure and at an elevated temperature (e.g.,
90 °C) for several hours.[1]

o After the reaction, the mixture is cooled, and the crude product is precipitated.

o The product can be purified by washing with a non-polar solvent like anhydrous ether and
then dried under vacuum to yield Oleyltrimethylammonium chloride as a solid.[1]

SOCIz, Pyridine _ Trimethylamine _

Oleyltrimethylammonium Chloride

Oleyl Alcohol Oleyl Chloride
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Figure 1: A simplified workflow for the synthesis of Oleyltrimethylammonium chloride.

Characterization of Micellar Properties

The formation of micelles is a key characteristic of surfactants in solution above a certain
concentration known as the Critical Micelle Concentration (CMC).

Determination of Critical Micelle Concentration (CMC)

The CMC can be determined by monitoring a physical property of the surfactant solution that
changes abruptly at the point of micelle formation.

o Surface Tensiometry:

[¢]

Prepare a series of aqueous solutions of Oleyltrimethylammonium chloride with
increasing concentrations.

[¢]

Measure the surface tension of each solution using a tensiometer (e.g., Du Nody ring or
Wilhelmy plate method).

[¢]

Plot the surface tension as a function of the logarithm of the surfactant concentration.

[e]

The CMC is the concentration at which the surface tension plateaus.[2][3]

e Conductivity Measurement:

[¢]

Prepare a series of aqueous solutions of Oleyltrimethylammonium chloride.

o

Measure the electrical conductivity of each solution.

[e]

Plot the conductivity against the surfactant concentration.

o

The CMC is identified by a distinct change in the slope of the plot.[4]
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Figure 2: Relationship between surfactant concentration and micelle formation.

Applications in Drug Delivery

Cationic surfactants like Oleyltrimethylammonium chloride are of significant interest in drug
delivery due to their ability to self-assemble into micelles and interact with biological
membranes.

Mechanism of Action in Drug Delivery

While specific signaling pathways involving Oleyltrimethylammonium chloride are not well-
documented in the available literature, a general mechanism for its role as a drug delivery
vehicle can be proposed based on the properties of cationic micelles.

» Encapsulation of Hydrophobic Drugs: The hydrophobic core of the micelles can encapsulate
poorly water-soluble drug molecules, increasing their apparent solubility in aqueous
environments.
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« Interaction with Cell Membranes: The positively charged surface of the micelles can interact
electrostatically with the negatively charged components of cell membranes (e.qg.,

phospholipids and proteins).

o Enhanced Cellular Uptake: This interaction can facilitate the uptake of the drug-loaded

micelles into cells through processes like endocytosis.

e Drug Release: Once inside the cell, changes in the local environment (e.g., pH) can trigger
the disassembly of the micelles, leading to the release of the encapsulated drug.

Extracellular

Intracellular

Drug-loaded Micelle Elechvatiaincaction Cell Membrane Endocytosis Endosome Drug Release

Click to download full resolution via product page

Figure 3: Proposed mechanism of drug delivery by a cationic micelle.

Conclusion

Oleyltrimethylammonium chloride is a cationic surfactant with properties that make it a
candidate for various applications, including as an excipient in drug delivery systems. This
guide has summarized its known chemical and physical properties and provided general
experimental protocols for its synthesis and characterization based on related compounds.
Further research is required to determine specific quantitative data for its surfactant properties
and to elucidate its precise mechanisms of action in biological systems. The provided diagrams
offer a visual representation of the key concepts discussed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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